N-(4-ethoxyphenyl)-2-{[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(1-naphthalen-1-yltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C21H19N5O2S/c1-2-28-17-12-10-16(11-13-17)22-20(27)14-29-21-23-24-25-26(21)19-9-5-7-15-6-3-4-8-18(15)19/h3-13H,2,14H2,1H3,(H,22,27)
• InChI Key: YFMFQAWSUOJTNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=NN2C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

N-(4-ethoxyphenyl)-2-{[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EPTA and is a member of the tetrazole family of compounds. EPTA has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of EPTA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Specifically, EPTA has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
In addition to its anti-tumor effects, EPTA has also been shown to have a range of other biochemical and physiological effects. For example, EPTA has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. EPTA has also been shown to have antioxidant effects, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of EPTA in lab experiments is its relatively low toxicity. EPTA has been shown to have low toxicity in a variety of cell lines, making it a safe candidate for further investigation. However, one of the limitations of EPTA is its low solubility in water, which can make it difficult to work with in certain lab settings.

Future Directions

There are numerous potential future directions for research on EPTA. One area of interest is in the development of novel cancer treatments that incorporate EPTA as a key component. Another potential area of research is in the investigation of the anti-inflammatory and antioxidant effects of EPTA, and its potential use in the treatment of related diseases. Additionally, further investigation is needed to fully understand the mechanism of action of EPTA and its potential applications in other areas of medicine.

Scientific Research Applications

EPTA has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is in the treatment of cancer. EPTA has been shown to have anti-tumor effects in a variety of cancer cell lines, making it a potential candidate for further investigation as a cancer treatment.